Cas no 1334500-01-4 (3-4-(Methylsulfanyl)phenylphenylacetic Acid)

• Product Name: 3-4-(Methylsulfanyl)phenylphenylacetic Acid
• CAS No: 1334500-01-4
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• MDL: MFCD05981728
• CID: 1037796
• Update Time: 2025-10-31

3-4-(Methylsulfanyl)phenylphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4'-(Methylthio)-[1,1'-biphenyl]-3-yl)acetic acid
• 2-[3-(4-methylsulfanylphenyl)phenyl]acetic acid
• 3-[4-(Methylsulfanyl)phenyl]phenylacetic acid
• ACMC-209bs9
• AK107894
• ANW-19543
• CTK8B0189
• KB-222117
• MolPort-020-004-915
• 3-4-(Methylsulfanyl)phenylphenylacetic Acid

• MDL： MFCD05981728
• Inchi： 1S/C15H14O2S/c1-18-14-7-5-12(6-8-14)13-4-2-3-11(9-13)10-15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： YOHAYEFGZFABAN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1=CC=CC(CC(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-4-(Methylsulfanyl)phenylphenylacetic Acid

Comprehensive Overview of 3-4-(Methylsulfanyl)phenylphenylacetic Acid (CAS No. 1334500-01-4)

3-4-(Methylsulfanyl)phenylphenylacetic Acid (CAS No. 1334500-01-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its methylsulfanyl and phenylacetic acid moieties, exhibits potential applications in drug development, particularly in the modulation of enzymatic activity and receptor binding. Researchers are increasingly exploring its role in anti-inflammatory and metabolic disorder therapies, aligning with current trends in personalized medicine.

The molecular structure of 3-4-(Methylsulfanyl)phenylphenylacetic Acid features a thioether linkage, which enhances its stability and bioavailability. This attribute makes it a promising candidate for prodrug design, a hot topic in modern pharmacology. Recent studies have highlighted its potential in targeting PPAR-gamma receptors, which are critical in managing type 2 diabetes and obesity. These findings resonate with the growing public interest in sustainable health solutions and non-invasive treatments.

From a synthetic chemistry perspective, CAS No. 1334500-01-4 is often synthesized via Pd-catalyzed cross-coupling reactions, a method widely discussed in academic and industrial forums. Its lipophilic nature and moderate solubility in organic solvents make it suitable for formulation optimization, a key concern for pharmaceutical manufacturers. The compound’s structure-activity relationship (SAR) is also under investigation, particularly in the context of neuroprotective agents, a field gaining traction due to the rise in neurodegenerative diseases.

Environmental and safety profiles of 3-4-(Methylsulfanyl)phenylphenylacetic Acid are rigorously evaluated to comply with REACH and FDA guidelines. Its low toxicity and biodegradability align with the global push for green chemistry, a frequently searched topic among eco-conscious researchers. Analytical techniques like HPLC and LC-MS are employed to ensure purity, addressing the demand for high-precision standards in chemical synthesis.

In summary, 3-4-(Methylsulfanyl)phenylphenylacetic Acid (CAS No. 1334500-01-4) represents a versatile compound with multifaceted applications. Its relevance to drug discovery, metabolic research, and sustainable chemistry positions it as a subject of ongoing scientific inquiry. As the pharmaceutical industry evolves, this compound is likely to play a pivotal role in addressing 21st-century health challenges.